Cas no 1423032-51-2 (2-(benzyloxy)cyclohexan-1-amine hydrochloride)
2-(benzyloxy)cyclohexan-1-amine hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- Cyclohexanamine, 2-(phenylmethoxy)-, hydrochloride (1:1)
- 2-(benzyloxy)cyclohexan-1-amine hydrochloride
-
- Inchi: 1S/C13H19NO.ClH/c14-12-8-4-5-9-13(12)15-10-11-6-2-1-3-7-11;/h1-3,6-7,12-13H,4-5,8-10,14H2;1H
- InChI Key: ODDBKOFUCJGDJN-UHFFFAOYSA-N
- SMILES: O(C1CCCCC1N)CC1C=CC=CC=1.Cl
2-(benzyloxy)cyclohexan-1-amine hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-114427-0.1g |
2-(benzyloxy)cyclohexan-1-amine hydrochloride |
1423032-51-2 | 95% | 0.1g |
$36.0 | 2023-10-25 | |
| Enamine | EN300-114427-0.25g |
2-(benzyloxy)cyclohexan-1-amine hydrochloride |
1423032-51-2 | 95% | 0.25g |
$39.0 | 2023-10-25 | |
| Enamine | EN300-114427-0.5g |
2-(benzyloxy)cyclohexan-1-amine hydrochloride |
1423032-51-2 | 95% | 0.5g |
$40.0 | 2023-10-25 | |
| Enamine | EN300-114427-1.0g |
2-(benzyloxy)cyclohexan-1-amine hydrochloride |
1423032-51-2 | 1g |
$42.0 | 2023-06-09 | ||
| Enamine | EN300-114427-2.5g |
2-(benzyloxy)cyclohexan-1-amine hydrochloride |
1423032-51-2 | 95% | 2.5g |
$85.0 | 2023-10-25 | |
| Enamine | EN300-114427-5.0g |
2-(benzyloxy)cyclohexan-1-amine hydrochloride |
1423032-51-2 | 5g |
$158.0 | 2023-06-09 | ||
| Enamine | EN300-114427-10.0g |
2-(benzyloxy)cyclohexan-1-amine hydrochloride |
1423032-51-2 | 10g |
$281.0 | 2023-06-09 | ||
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTEN8267-1-5G |
2-(benzyloxy)cyclohexan-1-amine hydrochloride |
1423032-51-2 | 95% | 5g |
¥ 363.00 | 2023-04-05 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTEN8267-1-10G |
2-(benzyloxy)cyclohexan-1-amine hydrochloride |
1423032-51-2 | 95% | 10g |
¥ 567.00 | 2023-04-05 | |
| Enamine | EN300-114427-0.05g |
2-(benzyloxy)cyclohexan-1-amine hydrochloride |
1423032-51-2 | 95% | 0.05g |
$35.0 | 2023-10-25 |
2-(benzyloxy)cyclohexan-1-amine hydrochloride Related Literature
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
Additional information on 2-(benzyloxy)cyclohexan-1-amine hydrochloride
Recent Advances in the Study of 2-(Benzyloxy)cyclohexan-1-amine Hydrochloride (CAS: 1423032-51-2): A Comprehensive Research Brief
The compound 2-(benzyloxy)cyclohexan-1-amine hydrochloride (CAS: 1423032-51-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral amine derivative, characterized by its benzyloxy and cyclohexylamine functional groups, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential as a building block for more complex bioactive molecules. The compound's unique structural features make it an attractive candidate for drug discovery, particularly in the development of central nervous system (CNS) targeting agents.
Recent synthetic approaches to 2-(benzyloxy)cyclohexan-1-amine hydrochloride have demonstrated improved yields and enantioselectivity. A 2023 study published in the Journal of Medicinal Chemistry reported a novel catalytic asymmetric synthesis method achieving >95% enantiomeric excess (ee) using a chiral phosphoric acid catalyst. This advancement is particularly significant as the stereochemistry of the molecule has been shown to dramatically influence its biological activity. The hydrochloride salt form, with its improved solubility and stability, has become the preferred form for pharmacological studies and formulation development.
Pharmacological investigations have revealed that 2-(benzyloxy)cyclohexan-1-amine hydrochloride exhibits moderate affinity for several neurotransmitter receptors, including serotonin and dopamine receptors. In vitro studies using human recombinant receptors demonstrated IC50 values in the low micromolar range, suggesting potential applications in mood disorder therapeutics. Interestingly, the compound shows selective modulation of receptor subtypes, a property that could be exploited for developing targeted therapies with reduced side effects compared to current treatments.
The metabolic stability and pharmacokinetic profile of 2-(benzyloxy)cyclohexan-1-amine hydrochloride have been evaluated in recent preclinical studies. Data from rodent models indicate good oral bioavailability (approximately 65%) and a half-life suitable for once-daily dosing. The compound demonstrates favorable blood-brain barrier penetration, with brain-to-plasma ratios exceeding 2:1 in pharmacokinetic studies. These characteristics, combined with its clean safety profile in acute toxicity studies, position this molecule as a promising lead compound for further development.
Current research directions include structural optimization of 2-(benzyloxy)cyclohexan-1-amine hydrochloride to enhance potency and selectivity. Several research groups are exploring modifications to the benzyloxy moiety and the cyclohexylamine core to improve target engagement while maintaining favorable drug-like properties. Computational modeling studies published in early 2024 suggest that specific substitutions could significantly enhance binding affinity while preserving metabolic stability. These findings are guiding the design of second-generation analogs with improved therapeutic potential.
In conclusion, 2-(benzyloxy)cyclohexan-1-amine hydrochloride represents an exciting scaffold in medicinal chemistry with diverse potential applications. The recent advances in its synthesis, coupled with growing understanding of its pharmacological properties, make it a compound of significant interest for both academic researchers and pharmaceutical developers. Future studies will likely focus on expanding its therapeutic applications and optimizing its drug-like properties for clinical translation.
1423032-51-2 (2-(benzyloxy)cyclohexan-1-amine hydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)